2-fluoro-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-fluoro-N-[(2-oxothiolan-3-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C12H11FN2O2S2/c13-8-4-2-1-3-7(8)10(16)15-12(18)14-9-5-6-19-11(9)17/h1-4,9H,5-6H2,(H2,14,15,16,18)
• InChI Key: HBHBGIUCCMJFSF-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=O)C1NC(=S)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C12H11FN2O2S2
• Molecular Weight: 298.4 g/mol

Description

2-fluoro-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide is a chemical compound with potential applications in scientific research. It is a thioamide derivative that is synthesized through a multi-step process involving the reaction of various reagents.

Scientific Research Applications

Forensic Chemistry and Toxicology

2-fluoro-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide: plays a crucial role in forensic investigations. Its unique chemical structure allows for precise identification and quantification using analytical techniques like mass spectrometry (MS). Forensic laboratories use it as a reference standard to detect and confirm its presence in biological samples, such as blood, urine, or hair. .

Biological Activity and Target Identification

Researchers investigate the biological targets of 2-fluoro-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide. By screening it against various receptors, enzymes, and proteins, they identify potential binding sites. This information guides drug discovery efforts, as it helps uncover novel drug targets or repurpose existing compounds for new indications.